Cas no 91319-29-8 (5-Cyanoisothiazole-3-carboxylic acid)

5-Cyanoisothiazole-3-carboxylic acid structure
91319-29-8 structure
Product Name:5-Cyanoisothiazole-3-carboxylic acid
CAS No:91319-29-8
MF:C5H2N2O2S
MW:154.146579265594
CID:799584
PubChem ID:45082109
Update Time:2025-04-19

5-Cyanoisothiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Cyanoisothiazole-3-carboxylic acid
    • 3-Isothiazolecarboxylicacid, 5-cyano-
    • 5-cyano-1,2-thiazole-3-carboxylic acid
    • 3-ISOTHIAZOLECARBOXYLIC ACID,5-CYANO
    • DTXSID30665101
    • SCHEMBL3977182
    • 91319-29-8
    • 5-Cyano-isothiazole-3-carboxylic acid
    • Inchi: 1S/C5H2N2O2S/c6-2-3-1-4(5(8)9)7-10-3/h1H,(H,8,9)
    • InChI Key: FTUNDVMXOMWULV-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=CC(C(=O)O)=N1

Computed Properties

  • Exact Mass: 153.98400
  • Monoisotopic Mass: 153.98369848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 102.22000
  • LogP: 0.71298

5-Cyanoisothiazole-3-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited